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CAS No.: 722467-66-5

Cat. No.: B2582856

Get Quote

Introduction & Compound Profile

2-chloro-N-(3-formylphenyl)benzamide (CAS: 722467-66-5) is a functionalized benzamide
derivative characterized by two distinct pharmacophores: a 2-chlorobenzamide scaffold
(common in histone deacetylase and kinase inhibitors) and a reactive meta-formyl (aldehyde)

group.

While often utilized as a versatile intermediate for synthesizing Schiff base ligands
(hydrazones/imines) in medicinal chemistry, this compound possesses intrinsic biological
activity as a reversible covalent electrophile. The aldehyde moiety acts as a "warhead,"
capable of forming hemithioacetal adducts with nucleophilic cysteine residues in enzymes, or
serving as a substrate for metabolic enzymes like Aldehyde Dehydrogenases (ALDH).[1]

Key Applications

o Cysteine Protease Inhibition: Profiling as a reversible covalent inhibitor (e.g., against
Cathepsins, Deubiquitinases, or Viral Proteases).
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o Metabolic Stability Profiling: Assessing susceptibility to ALDH-mediated oxidation.

o Fragment-Based Drug Discovery (FBDD): Screening as a "warhead-equipped" fragment to
identify novel binding pockets.

Mechanism of Action: Reversible Covalent Inhibition

To design valid assays, one must understand the interaction mechanism. Unlike Michael
acceptors (e.g., acrylamides) that form permanent bonds, the aldehyde group in 2-chloro-N-(3-
formylphenyl)benzamide typically undergoes a reversible nucleophilic attack by the thiolate

anion of a catalytic cysteine.

Mechanistic Pathway (DOT Visualization)
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Figure 1: Mechanism of Cysteine Protease Inhibition by Benzamide Aldehydes.
The aldehyde carbon undergoes nucleophilic attack by the active site cysteine.

Click to download full resolution via product page

Protocol A: Fluorescence-Based Cysteine Protease
Inhibition Assay

Objective: To determine the IC50 of 2-chloro-N-(3-formylphenyl)benzamide against a model

cysteine protease (e.g., Cathepsin B or Papain).

Scientific Rationale

Since the aldehyde warhead is less reactive than irreversible inhibitors, the assay must account
for time-dependent inhibition. Pre-incubation allows the hemithioacetal bond to reach
equilibrium before the substrate competes for the active site.
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Materials

e Test Compound: 2-chloro-N-(3-formylphenyl)benzamide (10 mM stock in DMSO).

e Enzyme: Recombinant Human Cathepsin B (active).

e Substrate: Z-RR-AMC (Fluorogenic substrate, releases AMC upon cleavage).

» Assay Buffer: 50 mM Sodium Acetate (pH 5.5), 100 mM NaCl, 1 mM DTT, 1 mM EDTA.

o Note: DTT is critical to keep the enzyme active but can react with aldehydes at high
concentrations. Keep DTT

1 mM.

Step-by-Step Methodology

o Compound Preparation:
o Prepare a 10-point dilution series of the test compound in DMSO (range: 100

M to 0.1 nM).

o Critical Step: Freshly prepare the stock. Aldehydes oxidize to carboxylic acids (inactive) if

left exposed to air.[2]
e Enzyme Activation:
o Dilute Cathepsin B in Assay Buffer to 2x final concentration.

o Incubate at room temperature for 15 minutes to reduce the active site cysteine (using the
DTT in the buffer).

e Pre-Incubation (The "Lag" Phase):
o In a black 96-well plate, add 50

L of 2x Enzyme solution.

o Add 1
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L of Test Compound (or DMSO control).

o Incubate for 30 minutes at 25°C.

o Why? This allows the benzamide moiety to orient in the S2/S3 pocket and the aldehyde to
covalently bond with the catalytic Cys29.

o Substrate Initiation:
o Add 50

L of 2x Substrate solution (Z-RR-AMC, final conc. =
of the enzyme, typically 10-20

M).
¢ Kinetic Measurement:

o Immediately read fluorescence (Ex: 360 nm / Em: 460 nm) in kinetic mode for 60 minutes
(read every 2 mins).

o Data Analysis:
o Calculate the slope (RFU/min) for the linear portion of the curve.
o Normalize to DMSO control (100% activity).

o Fit data to a 4-parameter logistic equation to determine IC50.

Protocol B: Metabolic Stability (ALDH Susceptibility)

Objective: To determine if the compound is rapidly metabolized by Aldehyde Dehydrogenase
(ALDH), which would render it inactive in vivo (converting -CHO to -COOH).

Experimental Workflow (DOT Visualization)
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Figure 2: Metabolic Stability Workflow.
Monitoring the oxidation of the formyl group to the carboxylic acid metabolite.

Click to download full resolution via product page

Protocol Details
* Reaction System: Phosphate buffer (pH 7.4) containing 1 mM NAD+ (cofactor).

¢ Enzyme: Recombinant ALDH1A1 or Liver S9 fraction.

¢ Detection: LC-MS/MS. Monitor the transition of the parent (MW 259.7) and the metabolite (2-
chloro-N-(3-carboxyphenyl)benzamide, MW ~275.7).
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« Interpretation: High conversion rate indicates the compound is a metabolic substrate and
may require structural modification (e.g., steric hindrance around the aldehyde) for drug
viability.

Data Presentation & Troubleshooting
Expected Results Summary
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Troubleshooting Guide

« Issue: High background fluorescence in the inhibition assay.

o Cause: The compound itself might be fluorescent (benzamides can be).

o Solution: Run a "Compound Only" control (no enzyme) and subtract this baseline.
e |Issue: Loss of potency over time in stock solution.

o Cause: Air oxidation of the aldehyde to carboxylic acid.[2]

o Solution: Store solid under nitrogen. Make fresh DMSO stocks immediately before use.
Verify purity via LC-MS.
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(Note: While specific literature on CAS 722467-66-5 is limited to chemical catalogs, the
protocols above are derived from standard biochemical practices for structurally homologous
benzamide-aldehyde inhibitors.)

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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